![molecular formula C18H13N7O2S B294735 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole](/img/structure/B294735.png)
1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole is not fully understood. However, it has been proposed that it works by inhibiting certain enzymes or proteins in the body, leading to its antimicrobial, antifungal, anticancer, and anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi. It has also been shown to induce apoptosis in cancer cells. In addition, it has been found to have anti-inflammatory effects by inhibiting the production of certain cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. It is also relatively easy to synthesize. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain applications.
Future Directions
There are several future directions for the study of 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole. One direction is to further study its potential as a fluorescent probe for the detection of metal ions. Another direction is to investigate its potential as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in various applications.
In conclusion, this compound is a chemical compound with potential applications in various fields. Its antimicrobial, antifungal, anticancer, and anti-inflammatory properties have been extensively studied. Its potential as a fluorescent probe for the detection of metal ions has also been investigated. Further research is needed to fully understand its mechanism of action and optimize its use in various applications.
Synthesis Methods
The synthesis of 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole involves a series of chemical reactions. The detailed synthesis method is beyond the scope of this paper, but it can be found in various research articles.
Scientific Research Applications
1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole has been studied extensively for its potential applications in various fields. It has been found to have antimicrobial, antifungal, anticancer, and anti-inflammatory properties. It has also been studied for its potential as a fluorescent probe for the detection of metal ions. In addition, it has been studied for its potential use in organic solar cells.
Properties
Molecular Formula |
C18H13N7O2S |
---|---|
Molecular Weight |
391.4 g/mol |
IUPAC Name |
3-(benzotriazol-1-ylmethyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H13N7O2S/c1-2-4-13-12(3-1)19-23-24(13)10-16-20-21-18-25(16)22-17(28-18)11-5-6-14-15(9-11)27-8-7-26-14/h1-6,9H,7-8,10H2 |
InChI Key |
ZDFSRZOEMLNZQI-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)CN5C6=CC=CC=C6N=N5 |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)CN5C6=CC=CC=C6N=N5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.